Cas no 649739-42-4 (Ethanethiol, 2-[2-[4-(octyloxy)phenoxy]ethoxy]-)
649739-42-4 structure
Product Name:Ethanethiol, 2-[2-[4-(octyloxy)phenoxy]ethoxy]-
CAS No:649739-42-4
MF:C18H30O3S
MW:326.49400472641
CID:410253
PubChem ID:71377691
Update Time:2025-04-19
Ethanethiol, 2-[2-[4-(octyloxy)phenoxy]ethoxy]- Chemical and Physical Properties
Names and Identifiers
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- Ethanethiol, 2-[2-[4-(octyloxy)phenoxy]ethoxy]-
- 2-[2-(4-octoxyphenoxy)ethoxy]ethanethiol
- DTXSID40800324
- 649739-42-4
- 2-{2-[4-(Octyloxy)phenoxy]ethoxy}ethane-1-thiol
-
- Inchi: 1S/C18H30O3S/c1-2-3-4-5-6-7-12-20-17-8-10-18(11-9-17)21-14-13-19-15-16-22/h8-11,22H,2-7,12-16H2,1H3
- InChI Key: AVVDUWUSRVXUFF-UHFFFAOYSA-N
- SMILES: SCCOCCOC1C=CC(=CC=1)OCCCCCCCC
Computed Properties
- Exact Mass: 326.1917
- Monoisotopic Mass: 326.19156599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 27.69
Ethanethiol, 2-[2-[4-(octyloxy)phenoxy]ethoxy]- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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